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Compound of Interest

Compound Name: Carprazidil

Cat. No.: B1221686

For immediate release: This document provides crucial safety and logistical information for the
proper disposal of Cariprazine, a process vital for maintaining a safe laboratory environment
and ensuring regulatory compliance. Researchers, scientists, and drug development
professionals are advised to adhere to the following procedures to mitigate risks associated
with this compound.

Cariprazine is classified as a substance suspected of damaging fertility or the unborn child[1]
[2]. Therefore, its disposal must be managed with the utmost care, treating it as a hazardous
waste. The following guidelines synthesize general best practices for laboratory chemical waste
disposal with specific considerations for Cariprazine.

Key Chemical and Safety Data for Cariprazine

To facilitate a comprehensive risk assessment for handling and disposal, the following table
summarizes essential data for Cariprazine.
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Property Value Source(s)

N'-[trans-4-[2-[4-(2,3-
) Dichlorophenyl)-1-
Chemical Name ) ) [2][3]
piperazinyl]ethyl]cyclohexyl]-

N,N-dimethylurea

CAS Number 839712-12-8

Molecular Formula C21H32CI2N40

Reproductive toxicity
Primary Hazard (Suspected of damaging

fertility or the unborn child)

Physical State Solid

Dispose of contents/container
to an approved waste disposal
) ) ) plant. Avoid release to the
Disposal Consideration ) ) )
environment. Dissolve or mix
with a combustible solvent and

burn in a chemical incinerator.

Standard Operating Procedure for Cariprazine
Disposal

The following step-by-step protocol outlines the approved procedure for the disposal of
Cariprazine waste in a laboratory setting. This protocol is designed to ensure the safety of
laboratory personnel and compliance with environmental regulations.

l. Personal Protective Equipment (PPE)

Before handling Cariprazine waste, all personnel must be equipped with the following personal
protective equipment:

o Gloves: Wear compatible chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or chemical safety goggles.
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e Lab Coat: A standard laboratory coat is required.

Il. Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions.

o Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for
Cariprazine waste. The container must be in good condition, with no leaks or rust.

e Labeling: Immediately label the waste container with "Hazardous Waste" and the full
chemical name: "Cariprazine.” Include the date when the first waste is added.

e Incompatible Wastes: Never mix Cariprazine waste with other incompatible chemicals.

lll. Disposal of Pure Cariprazine and Contaminated
Materials

This section details the disposal of the pure chemical and any materials that have come into
contact with it.

e Solid Waste:

o Collect all solid Cariprazine waste, including expired or unwanted product and
contaminated items (e.g., weighing boats, contaminated gloves, and bench paper), in the
designated hazardous waste container.

o Ensure the container is kept securely closed except when adding waste.
e Solutions:

o Aqueous or solvent-based solutions containing Cariprazine must be collected as
hazardous liquid waste.

o Use a compatible, leak-proof container with a secure cap.
o Store liquid waste in secondary containment to prevent spills.

o Empty Containers:
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o Containers that held Cariprazine should be managed as hazardous waste unless properly
decontaminated.

o To decontaminate, triple-rinse the container with a suitable solvent.

o The first rinsate must be collected and disposed of as hazardous liquid waste. Subsequent
rinses may also require collection depending on local regulations.

o After triple-rinsing and air-drying, deface or remove the original label before disposing of
the container in the regular trash or recycling.

IV. Storage and Pickup

Proper storage of hazardous waste is crucial while awaiting pickup.

o Storage Location: Store the sealed and labeled hazardous waste container in a designated,
well-ventilated area away from general laboratory traffic.

e Segregation: Ensure the Cariprazine waste container is segregated from incompatible
materials.

e Waste Pickup: Schedule a waste pickup with your institution's Environmental Health and
Safety (EHS) department as soon as the container is full. Do not accumulate large quantities
of hazardous waste in the laboratory.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Cariprazine waste.
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Caption: Workflow for the safe disposal of Cariprazine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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